(2S)-2-hydroxy-1,3-diphenylpropan-1-one

• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: (2S)-2-hydroxy-1,3-diphenylpropan-1-one
• InChI: InChI=1S/C15H14O2/c16-14(11-12-7-3-1-4-8-12)15(17)13-9-5-2-6-10-13/h1-10,14,16H,11H2/t14-/m0/s1
• InChI Key: XTJIDQBILYRXBC-AWEZNQCLSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)C2=CC=CC=C2)O
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)C2=CC=CC=C2)O

Description

(2S)-2-hydroxy-1,3-diphenylpropan-1-one is a chiral 2-hydroxy-1,3-dicarbonyl compound characterized by two aromatic phenyl groups at the 1- and 3-positions and a hydroxyl group at the stereogenic 2-position. This structural motif is critical in organic synthesis and pharmaceutical chemistry due to its role as a precursor or intermediate in synthesizing bioactive molecules. The compound’s stereochemistry (S-configuration at C2) influences its reactivity and biological interactions, making it valuable for asymmetric synthesis and drug development .

2-Hydroxy-1,3-dicarbonyl compounds, including this molecule, are found in natural products such as indole alkaloids (e.g., vindoline) and antibiotics (e.g., doxycycline), underscoring their biochemical relevance .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares (2S)-2-hydroxy-1,3-diphenylpropan-1-one with key analogs:

Compound Name	Key Structural Features	Functional Groups	Biological/Industrial Relevance	Reference
(2S)-2-hydroxy-1,3-diphenylpropan-1-one	Two phenyl groups, 2-hydroxy-1,3-diketone	Hydroxyl, diketone, aromatic rings	Pharmaceutical intermediate, chiral synthon
Vindoline	Indole alkaloid with fused tetracyclic ring	2-hydroxy-1,3-diketone, ether	Anticancer (vinca alkaloid derivative)
Doxycycline	Tetracycline backbone	2-hydroxy-1,3-diketone, amine	Broad-spectrum antibiotic
Phenylbutazone	Pyrazolidine dione, diphenyl substituents	Diketone, aromatic rings	Nonsteroidal anti-inflammatory drug (NSAID)
2-Hydroxy-1,4-naphthoquinone derivatives	Naphthoquinone core, hydroxyl group	Quinone, hydroxyl	Antimalarial, redox-active intermediates

Key Observations:

• Aromatic vs. Heterocyclic Frameworks: Unlike vindoline or doxycycline, which incorporate nitrogenous heterocycles, the target compound relies on phenyl groups for steric and electronic effects.
• Diketone Reactivity: The 1,3-diketone moiety enables keto-enol tautomerism, facilitating coordination with metal catalysts or participation in condensation reactions, similar to intermediates in and .